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Abstract
Mesoxalaldehyde, also known by its IUPAC names 2-oxopropanedial, 1,2,3-propanetrione,

and oxopropanedial, is a simple dicarbonyl compound with the chemical formula C₃H₂O₃. Its

highly reactive nature, stemming from the presence of two adjacent aldehyde groups and a

central ketone group, suggests a potential for diverse chemical reactivity and biological activity.

However, a comprehensive review of the scientific literature reveals a notable scarcity of in-

depth research on this molecule. While its basic chemical properties are documented, detailed

studies on its synthesis, specific biological effects, and mechanism of action are largely absent.

This guide summarizes the available information on Mesoxalaldehyde and highlights the

significant gaps in current knowledge, presenting an opportunity for future research in

medicinal chemistry and drug discovery.

Chemical Properties and Identification
Mesoxalaldehyde is a small organic molecule characterized by a three-carbon backbone with

three carbonyl groups. Its fundamental properties are summarized in the table below.
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Property Value Reference(s)

Molecular Formula C₃H₂O₃ [1][2]

Molecular Weight 86.05 g/mol [2]

IUPAC Name 2-oxopropanedial [2][3]

Synonyms

1,2,3-Propanetrione,

Oxopropanedial,

Mesoxalaldehyde

[2][3]

CAS Number 497-16-5 [2][3]

SMILES String C(=O)C(=O)C=O [3]

Synthesis and Reactivity
Detailed, peer-reviewed methods for the specific synthesis of Mesoxalaldehyde are not well-

documented in the available scientific literature. General methods for the synthesis of

aldehydes, such as the oxidation of primary alcohols, could theoretically be adapted for its

production, but specific protocols for this compound are not readily found.[4]

The reactivity of Mesoxalaldehyde is predicted to be high due to the presence of multiple

electrophilic carbonyl centers. It is expected to readily undergo nucleophilic attack and

participate in condensation reactions. However, specific studies detailing its characteristic

reactions are lacking.

Biological Activity and Mechanism of Action
There is a significant gap in the scientific literature regarding the biological activity and

mechanism of action of Mesoxalaldehyde. While the biological effects of other aldehydes are

subjects of extensive research, Mesoxalaldehyde remains largely uninvestigated.[5][6][7]

There are no readily available studies that provide quantitative data on its biological effects,

such as IC50 values, or that elucidate its involvement in specific signaling pathways.

Due to the absence of experimental data, no signaling pathways or experimental workflows

involving Mesoxalaldehyde can be visualized.
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Experimental Protocols
Consistent with the lack of research on its biological activity, there are no established or

published experimental protocols for assays specifically designed to evaluate the efficacy or

toxicity of Mesoxalaldehyde. General protocols for assessing the biological activity of novel

compounds could be applied, but compound-specific methodologies have not been developed.

[8][9]

Potential Applications in Drug Development
The potential of Mesoxalaldehyde as a lead compound in drug development is currently

unknown. Its high reactivity could be a double-edged sword, potentially leading to non-specific

toxicity but also offering a scaffold for the design of targeted covalent inhibitors. However,

without any data on its biological targets or effects, its therapeutic potential remains purely

speculative.

Conclusion and Future Directions
Mesoxalaldehyde represents a significant knowledge gap in the field of small molecule

research. While its chemical structure is simple, its synthesis, reactivity, and biological profile

are poorly characterized. This lack of information presents a clear opportunity for future

research. A systematic investigation into the synthesis of Mesoxalaldehyde, followed by a

thorough evaluation of its chemical reactivity and a comprehensive screening for biological

activity, could uncover novel properties and potential applications for this understudied

molecule. Such studies would be a valuable contribution to the fields of organic chemistry,

chemical biology, and drug discovery.

Logical Relationship of Current Knowledge
The following diagram illustrates the current state of limited knowledge regarding

Mesoxalaldehyde.
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Caption: Current knowledge of Mesoxalaldehyde is limited to basic properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.mdpi.com/1420-3049/27/14/4490
https://www.benchchem.com/product/b15497169#mesoxalaldehyde-chemical-formula-c3h2o3
https://www.benchchem.com/product/b15497169#mesoxalaldehyde-chemical-formula-c3h2o3
https://www.benchchem.com/product/b15497169#mesoxalaldehyde-chemical-formula-c3h2o3
https://www.benchchem.com/product/b15497169#mesoxalaldehyde-chemical-formula-c3h2o3
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15497169?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15497169?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

